Cas no 62468-08-0 (1H-Benzimidazole-5-acetic acid, 2-(phenylmethyl)-, ethyl ester)

1H-Benzimidazole-5-acetic acid, 2-(phenylmethyl)-, ethyl ester structure
62468-08-0 structure
Product name:1H-Benzimidazole-5-acetic acid, 2-(phenylmethyl)-, ethyl ester
CAS No:62468-08-0
MF:C18H18N2O2
MW:294.347724437714
CID:443847
PubChem ID:71386142

1H-Benzimidazole-5-acetic acid, 2-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-acetic acid, 2-(phenylmethyl)-, ethyl ester
    • ethyl 2-(2-benzyl-3H-benzimidazol-5-yl)acetate
    • DTXSID00808341
    • Ethyl (2-benzyl-1H-benzimidazol-6-yl)acetate
    • 62468-08-0
    • Inchi: InChI=1S/C18H18N2O2/c1-2-22-18(21)12-14-8-9-15-16(10-14)20-17(19-15)11-13-6-4-3-5-7-13/h3-10H,2,11-12H2,1H3,(H,19,20)
    • InChI Key: MCZBBUGXMBDQGU-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CC1=CC2=C(C=C1)N=C(N2)CC3=CC=CC=C3

Computed Properties

  • Exact Mass: 294.13694
  • Monoisotopic Mass: 294.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 54.98

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